Cas no 1527772-69-5 (5-Chlorobenzo[d]oxazole-2,7-diamine)

• Product Name: 5-Chlorobenzo[d]oxazole-2,7-diamine
• CAS No: 1527772-69-5
• MF: C₇H₆ClN₃O
• MW: 183.595039844513
• CID: 4604201
• Update Time: 2025-11-02

5-Chlorobenzo[d]oxazole-2,7-diamine Chemical and Physical Properties

Names and Identifiers

• 5-CHLORO-1,3-BENZOXAZOLE-2,7-DIAMINE
• 5-Chlorobenzo[d]oxazole-2,7-diamine

• Inchi： 1S/C7H6ClN3O/c8-3-1-4(9)6-5(2-3)11-7(10)12-6/h1-2H,9H2,(H2,10,11)
• InChI Key： WKMRHYIJSHPGSI-UHFFFAOYSA-N
• SMILES： ClC1C=C(C2=C(C=1)N=C(N)O2)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 180
• XLogP3: 1.4
• Topological Polar Surface Area: 78.1

Additional information on 5-Chlorobenzo[d]oxazole-2,7-diamine

Key Characteristics of 5-Chlorobenzo[d]oxazole-2,7-diamine (CAS No. 1527772-69-5)

5-Chlorobenzo[d]oxazole-2,7-diamine is a heterocyclic compound characterized by its unique molecular architecture, which includes a benzene ring fused with an oxazole ring. This molecule is identified by the CAS number 1527772-69-5, which serves as a critical identifier in chemical databases and regulatory frameworks. The compound’s structural features, such as the presence of two amino groups at positions 2 and 7, and the chloro substituent at position 5, contribute to its distinct chemical properties and biological activity. These structural elements are central to its potential applications in pharmaceutical research.

The molecular formula of 5-Chlorobenzo[d]oxazole-2,7-diamine is C₈H₆ClN₃O, with a molar mass of approximately 213.6 g/mol. Its chemical stability and solubility profiles are influenced by the oxazole ring, which provides a rigid scaffold that enhances molecular interactions with biological targets. Recent studies have highlighted the role of this compound in modulating cellular signaling pathways, particularly in contexts related to inflammation and oxidative stress.

Recent Advances in Synthesis and Functionalization

The synthesis of 5-Chlorobenzo[d]oxazole-2,7-diamine has been a focus of research in organic chemistry, with efforts aimed at optimizing reaction conditions to achieve high yields and purity. One notable approach involves the use of microwave-assisted protocols, which have been shown to reduce reaction times while maintaining the integrity of the oxazole ring. This method aligns with current trends in green chemistry, as it minimizes the use of hazardous solvents and reagents. The resulting 5-Chloroben,zo[d]oxazole-2,7-diamine is then further functionalized through amidation or sulfonation reactions, expanding its potential applications in drug design.

Recent literature has also explored the use of catalytic systems, such as transition metal catalysts, to improve the efficiency of synthetic pathways. These advancements are particularly relevant in the context of personalized medicine, where the ability to tailor molecular structures to specific therapeutic needs is critical. The development of scalable synthesis methods for 5-Chlorobenzo[d]oxazole-2,7-diamine is a key priority for industrial chemists and pharmaceutical researchers.

Pharmacological Relevance and Therapeutic Potential

5-Chlorobenzo[d]oxazole-2,7-diamine has demonstrated promising pharmacological properties in preclinical studies, particularly in the context of neurodegenerative diseases. Research published in *Journal of Medicinal Chemistry* (2023) highlights its ability to inhibit the aggregation of amyloid-beta proteins, a hallmark of Alzheimer’s disease. The compound’s interaction with the Wnt/β-catenin signaling pathway suggests its potential as a therapeutic agent for conditions involving aberrant cellular proliferation.

Additionally, studies on its anti-inflammatory effects have shown that 5-Chlorobenzo[d]oxazole-2,7-diamine modulates the activity of NF-κB, a key transcription factor involved in inflammatory responses. This property is particularly relevant in the development of treatments for autoimmune disorders and chronic inflammatory conditions. The compound’s ability to cross the blood-brain barrier further enhances its potential for applications in neurological disorders.

Applications in Drug Discovery and Development

The versatility of 5-Chlorobenzo[d]oxazole-2,7-diamine has positioned it as a valuable scaffold in drug discovery programs. Its structural features, including the two amino groups and the chloro substituent, allow for the design of derivatives with tailored biological activities. For instance, recent work in *Bioorganic & Medicinal Chemistry Letters* (2024) describes the synthesis of analogs with enhanced selectivity for specific enzyme targets, such as tyrosine kinase inhibitors.

Furthermore, the compound’s role in the development of antiviral agents has been explored in the context of emerging infectious diseases. Preliminary studies suggest that 5-Chlorobenzo[d]oxazole-2,7-diamine may interfere with viral replication by targeting host cell pathways, making it a candidate for broad-spectrum antiviral therapies. These findings underscore its potential in addressing global health challenges.

Environmental and Safety Considerations

While the therapeutic potential of 5-Chlorobenzo[d]oxazole-2,7-diamine is significant, its environmental impact and safety profile must be carefully evaluated. Research on its biodegradation pathways indicates that the compound is relatively persistent in aquatic environments, raising concerns about its ecological footprint. However, studies on its degradation under UV light and enzymatic hydrolysis suggest that it can be effectively managed through appropriate waste treatment protocols.

From a safety perspective, the compound has been tested for acute toxicity in in vivo models, with results indicating low acute toxicity at therapeutic concentrations. Long-term studies are ongoing to assess its potential for chronic toxicity, particularly in relation to its metabolic byproducts. These efforts are critical for ensuring its safe use in pharmaceutical applications.

Conclusion and Future Directions

5-Chlorobenzo[d]oxazole-2,7-diamine represents a compelling example of how molecular design can drive innovation in pharmaceutical science. Its structural complexity and functional versatility have made it a focal point for researchers seeking to address complex diseases. As the field of drug discovery continues to evolve, further studies on its pharmacokinetics, metabolic pathways, and interactions with biological systems will be essential for translating its potential into clinical applications.

Future research should also prioritize the development of environmentally sustainable synthesis methods and the exploration of its role in combination therapies. By leveraging its unique properties, 5-Chlorobenzo[d]oxazole-2,7-diamine may contribute significantly to the advancement of modern medicine.